2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-benzylsulfanyl-5-(4-methylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C16H14N2OS/c1-12-7-9-14(10-8-12)15-17-18-16(19-15)20-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: FAQJOZMUTLORRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SCC3=CC=CC=C3
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole, also known as BMPO, is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields. BMPO has a wide range of properties that make it an attractive candidate for research, such as its ability to act as a fluorescence probe, its high thermal stability, and its potential use as a bioactive molecule.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole is still under investigation, but it is believed to involve the formation of a stable complex with the target molecule, which results in a change in fluorescence intensity or wavelength. In the case of metal ion detection, the complex formation results in a quenching of the fluorescence signal.
Biochemical and Physiological Effects:
2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole has been shown to have potential bioactive properties, such as antioxidant and anti-inflammatory effects. 2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole has also been shown to have an effect on cellular signaling pathways, such as the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole in lab experiments is its high thermal stability, which allows for experiments to be conducted at high temperatures without the compound degrading. However, one limitation is that 2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for 2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole research, including the development of new synthesis methods to increase its availability, the investigation of its potential as a drug delivery vehicle, and the exploration of its bioactive properties for potential therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of 2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole can be achieved through various methods, including the reaction of 2-mercaptobenzyl chloride with 4-methylphenyl hydrazine, followed by cyclization with triethylamine and acetic anhydride. Another method involves the reaction of 2-bromo-1,3-dimethylimidazolium tetrafluoroborate with 2-mercaptobenzylamine and 4-methylphenylhydrazine.

Scientific Research Applications

2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields, including fluorescence sensing, drug delivery, and bioimaging. 2-(benzylthio)-5-(4-methylphenyl)-1,3,4-oxadiazole has been shown to act as a fluorescence probe for detecting metal ions such as copper and mercury, as well as for detecting nitric oxide and hydrogen sulfide in biological systems.